Cas no 63556-98-9 (2-p-Tolylbenzo[d]oxazole-5-carboxylic acid)

2-p-Tolylbenzo[d]oxazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a benzo[d]oxazole core substituted with a p-tolyl group at the 2-position and a carboxylic acid moiety at the 5-position. This compound is of interest in medicinal and materials chemistry due to its structural rigidity and functional versatility. The benzo[d]oxazole scaffold contributes to its stability, while the carboxylic acid group enables further derivatization, making it a valuable intermediate for synthesizing pharmaceuticals, agrochemicals, or functional materials. Its well-defined aromatic system may also facilitate applications in optoelectronic research. The compound’s purity and consistent performance are critical for reproducible results in synthetic and industrial applications.

2-p-Tolylbenzo[d]oxazole-5-carboxylic acid structure

63556-98-9 structure

Product Name:2-p-Tolylbenzo[d]oxazole-5-carboxylic acid

CAS No:63556-98-9

MF:C₁₅H₁₁NO₃

MW:253.252743959427

CID:2791089

PubChem ID:11557889

Update Time:2025-06-15

2-p-Tolylbenzo[d]oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-methylphenyl)-1,3-benzoxazole-5-carboxylicacid
- MFCD10024010
- SCHEMBL1675388
- DTXSID80468568
- RCJFUQXKOKXYMH-UHFFFAOYSA-N
- 5-Benzoxazolecarboxylic acid, 2-(4-methylphenyl)-
- 2-p-tolylbenzo[d]oxazole-5-carboxylic acid
- 2-(4-Methylphenyl)-5-benzoxazolecarboxylic Acid
- NS-03799
- 2-(p-Tolyl)benzo[d]oxazole-5-carboxylic acid
- AKOS016053209
- DB-087626
- 63556-98-9
- 2-p-Tolylbenzo[d]oxazole-5-carboxylic acid
- Inchi： 1S/C15H11NO3/c1-9-2-4-10(5-3-9)14-16-12-8-11(15(17)18)6-7-13(12)19-14/h2-8H,1H3,(H,17,18)
- InChI Key： RCJFUQXKOKXYMH-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC(C)=CC=2)=NC2C=C(C(=O)O)C=CC1=2

Computed Properties

Exact Mass: 253.07389321Da
Monoisotopic Mass: 253.07389321Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 63.3Å²

2-p-Tolylbenzo[d]oxazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629297-50mg	2-(P-tolyl)benzo[d]oxazole-5-carboxylic acid	63556-98-9	98%	50mg	￥2087.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629297-100mg	2-(P-tolyl)benzo[d]oxazole-5-carboxylic acid	63556-98-9	98%	100mg	￥2950.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629297-250mg	2-(P-tolyl)benzo[d]oxazole-5-carboxylic acid	63556-98-9	98%	250mg	￥3430.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629297-1g	2-(P-tolyl)benzo[d]oxazole-5-carboxylic acid	63556-98-9	98%	1g	￥5174.00	2024-05-05